Cas no 1803824-32-9 (Ethyl 2,4-difluoro-6-nitrobenzoate)

• Product Name: Ethyl 2,4-difluoro-6-nitrobenzoate
• CAS No: 1803824-32-9
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 4705984
• Update Time: 2023-08-15

Ethyl 2,4-difluoro-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-difluoro-6-nitrobenzoate

• Inchi： 1S/C9H7F2NO4/c1-2-16-9(13)8-6(11)3-5(10)4-7(8)12(14)15/h3-4H,2H2,1H3
• InChI Key： KODAHIRBODKGKU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 72.1